6-chloro-3-{[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl}-3,4-dihydroquinazolin-4-one

Specification

• CAS No.: 1241067-67-3
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 6-chloro-3-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]quinazolin-4-one
• Standard InChI: InChI=1S/C15H14ClN3OS/c1-9(2)14-18-11(7-21-14)6-19-8-17-13-4-3-10(16)5-12(13)15(19)20/h3-5,7-9H,6H2,1-2H3
• Standard InChI Key: NWPNUSZJHHBEEI-UHFFFAOYSA-N
• SMILES: CC(C)C1=NC(=CS1)CN2C=NC3=C(C2=O)C=C(C=C3)Cl
• Canonical SMILES: CC(C)C1=NC(=CS1)CN2C=NC3=C(C2=O)C=C(C=C3)Cl

Introduction

6-Chloro-3-{[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl}-3,4-dihydroquinazolin-4-one is a complex organic compound with a molecular formula of C15H14ClN3OS and a molecular weight of 319.81 g/mol. This compound belongs to the quinazolinone class, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

2.3. Synonyms and CAS Numbers

This compound is also known by its synonyms, including 4(3H)-Quinazolinone, 6-chloro-3-[[2-(1-methylethyl)-4-thiazolyl]methyl]-, and has been associated with CAS numbers 1241067-67-3 and 89442-18-2, although the latter might be a typographical error or a different compound in some sources.

Synthesis and Preparation

While specific synthesis details for 6-chloro-3-{[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl}-3,4-dihydroquinazolin-4-one are not readily available, compounds with similar structures often involve multi-step reactions starting from commercially available precursors. These processes typically involve condensation reactions, cyclization, and substitution steps to build the complex heterocyclic framework.

Suppliers and Availability

This compound is available from specialty chemical suppliers such as Parchem, which offers it as part of their range of specialty materials. Other suppliers may include companies like Changzhou Hopschain Chemical Co., Ltd., although specific availability for this compound is not detailed.